Cas no 2589-31-3 (Pyridinium,1-(phenylmethyl)-, bromide (1:1))

• Product Name: Pyridinium,1-(phenylmethyl)-, bromide (1:1)
• CAS No: 2589-31-3
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 284817
• PubChem ID: 11010364
• Update Time: 2025-07-25

Pyridinium,1-(phenylmethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(phenylmethyl)-, bromide (1:1)
• 1-(Phenylmethyl)pyridinium
• NSC86449
• benzylpyridinium bromide
• NSC-86449
• starbld0031281
• 1-benzylpyridin-1-ium;bromide
• 2589-31-3
• DTXSID80948794
• 1-BENZYLPYRIDIN-1-IUM BROMIDE
• SCHEMBL365151

• Inchi： 1S/C12H12N.BrH/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13;/h1-10H,11H2;1H/q+1;/p-1
• InChI Key： GLWHCXRACKOPRO-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 170.09706
• Monoisotopic Mass: 249.015312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9

Experimental Properties

• PSA: 3.88

Additional information on Pyridinium,1-(phenylmethyl)-, bromide (1:1)

Pyridinium,1-(phenylmethyl)-, bromide (1:1) and Its Significance in Modern Chemical Research

Pyridinium,1-(phenylmethyl)-, bromide (1:1) is a compound with the CAS number 2589-31-3, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, also known as N-benzylpyridinium bromide, is a salt formed from the reaction between pyridine and benzyl chloride. Its unique structural properties make it a valuable reagent in various synthetic applications, particularly in the development of novel bioactive molecules.

The chemical structure of Pyridinium,1-(phenylmethyl)-, bromide (1:1) consists of a pyridinium cation bonded to a benzyl group through a bromide anion. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly advantageous in medicinal chemistry. The pyridine ring is known for its ability to interact with biological targets such as enzymes and receptors, while the benzyl group can serve as a handle for further functionalization.

In recent years, there has been growing interest in the applications of N-benzylpyridinium bromide in drug discovery and development. Its role as an intermediate in the synthesis of more complex molecules has been extensively explored. For instance, researchers have utilized this compound to create derivatives that exhibit potent activity against various therapeutic targets. These derivatives often serve as lead compounds in the design of new drugs.

One of the most compelling aspects of Pyridinium,1-(phenylmethyl)-, bromide (1:1) is its versatility in chemical modifications. The benzyl group can be easily transformed into other functional moieties through various reactions such as alkylation, acylation, and coupling reactions. This flexibility allows chemists to tailor the properties of the molecule to meet specific requirements for biological activity. For example, introducing electron-withdrawing groups into the benzyl ring can enhance the binding affinity of the resulting compounds to their target proteins.

The pharmaceutical industry has also recognized the potential of N-benzylpyridinium bromide as a building block for drug candidates. Several studies have demonstrated its utility in generating novel therapeutic agents with improved pharmacokinetic profiles. These agents are being investigated for their efficacy in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The ability to modify the structure of this compound without compromising its bioactivity has made it an indispensable tool in medicinal chemistry.

Moreover, has found applications beyond drug development. It is widely used as a phase-transfer catalyst in organic synthesis, facilitating reactions that would otherwise be difficult to achieve under conventional conditions. This capability has broadened its utility in industrial processes and academic research.

The synthesis of N-benzylpyridinium bromide is relatively straightforward and can be performed using readily available starting materials. Typically, pyridine is reacted with benzyl chloride in the presence of a base to form the corresponding pyridinium salt. The reaction is usually carried out under mild conditions, making it an attractive option for large-scale production.

In conclusion, is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow even further.